Cas no 2248266-27-3 (1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid
• CAS No: 2248266-27-3
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6196414
• PubChem ID: 165827021
• Update Time: 2025-06-15

1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid
• EN300-1672583
• 2248266-27-3
• 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-16(2)9-8-13(14(18)19)17(11-16)15(20)21-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H,18,19)
• InChI Key： ZXVITBJSTKUJSR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid

Introduction to 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic Acid (CAS No. 2248266-27-3)

1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid, identified by its CAS number 2248266-27-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit remarkable utility in the field of drug development, particularly in the synthesis of peptidomimetics and protease inhibitors. The structural motif of this molecule, featuring a benzyloxy carbonyl group attached to a piperidine ring, makes it a valuable intermediate in the construction of complex molecular architectures.

The (Benzyloxy)carbonyl group is a well-known protecting group in peptide chemistry, widely employed to shield the carbonyl functionality of amino acids during synthetic processes. This protection is crucial for preventing unwanted side reactions and ensuring high yield and purity in peptide synthesis. The piperidine ring, on the other hand, contributes to the overall stability and bioavailability of the compound, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Compounds like 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid have garnered attention due to their potential in modulating biological pathways associated with these conditions. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on specific proteases involved in tumor growth and progression.

The synthesis of 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid involves a series of well-established organic reactions, including condensation and cyclization steps. The use of advanced synthetic methodologies has enabled chemists to optimize reaction conditions, leading to improved yields and reduced environmental impact. Recent advancements in green chemistry have also influenced the approach to synthesizing this compound, with an emphasis on sustainable practices and minimal waste generation.

The pharmacological properties of 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid have been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as a lead compound for further drug development. Researchers have explored its interactions with various biological targets, including enzymes and receptors implicated in disease pathways. These studies have provided valuable insights into its mechanism of action and therapeutic potential.

The structural flexibility of the piperidine ring allows for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. By incorporating different substituents or functional groups, chemists can develop analogs with enhanced efficacy or reduced toxicity. This adaptability makes 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid a versatile building block in medicinal chemistry.

In conclusion, 1-[(Benzyloxy)carbonyl]-5,5-dimethylpiperidine-2-carboxylic acid (CAS No. 2248266-27-3) is a compound of considerable interest in pharmaceutical research. Its unique structural features and functional groups make it a valuable intermediate in drug synthesis, while its potential therapeutic applications continue to be explored through rigorous scientific investigation. As research progresses, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.